Cas no 57531-01-8 ([1,4]DIAZOCANE-5,8-DIONE)

[1,4]DIAZOCANE-5,8-DIONE structure
[1,4]DIAZOCANE-5,8-DIONE structure
Product Name:[1,4]DIAZOCANE-5,8-DIONE
CAS No:57531-01-8
MF:C6H10N2O2
MW:142.155801296234
CID:1005275
PubChem ID:12235405
Update Time:2025-04-20

[1,4]DIAZOCANE-5,8-DIONE Chemical and Physical Properties

Names and Identifiers

    • [1,4]DIAZOCANE-5,8-DIONE
    • 1,4-diazocane-5,8-dione
    • 5,8-Dioxo-1,4-diazacyclooctan
    • AKOS006293377
    • 57531-01-8
    • DTXSID50481709
    • SCHEMBL2677621
    • DB-225313
    • Inchi: 1S/C6H10N2O2/c9-5-1-2-6(10)8-4-3-7-5/h1-4H2,(H,7,9)(H,8,10)
    • InChI Key: HLGMXFZUNMYIJM-UHFFFAOYSA-N
    • SMILES: O=C1CCC(NCCN1)=O

Computed Properties

  • Exact Mass: 142.07400
  • Monoisotopic Mass: 142.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.20000
  • LogP: -0.32980

[1,4]DIAZOCANE-5,8-DIONE Pricemore >>

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